Cas no 1021871-56-6 (2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride)
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride
- DTXSID20590014
- DTXCID40540778
- 2-(3,5-Dichlorophenyl)-2-phenylethan-1-amine--hydrogen chloride (1/1)
- AS-45701
- 1021871-56-6
- 2-(3,5-DICHLOROPHENYL)-2-PHENYLETHYLAMINE HCL
- AR3842
- 2-(3,5-dichlorophenyl)-2-phenylethanamine;hydrochloride
- 2-(3,5-dichlorophenyl)-2-phenylethanaminehydrochloride
- 2-(3,5-Dichlorophenyl)-2-Phenylethan-1-Amine Hydrochloride
- 2-(3,5-dichlorophenyl)-2-phenylethanamine hydrochloride
- CS-0171272
- 2-(3,5-Dichlorophenyl)-2-phenylethylamine, HCl
- AKOS027253286
- 2-(3,5-Dichlorophenyl)-2-phenylethan-1-aminehydrochloride
- MFCD01862523
-
- MDL: MFCD01862523
- Inchi: 1S/C14H13Cl2N.ClH/c15-12-6-11(7-13(16)8-12)14(9-17)10-4-2-1-3-5-10;/h1-8,14H,9,17H2;1H
- InChI Key: CREGFWMDIFQDTE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(CN)C1C=CC=CC=1)Cl.Cl
Computed Properties
- Exact Mass: 301.019183Da
- Monoisotopic Mass: 301.019183Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Color/Form: White to Yellow Solid
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H315;H413
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AR3842-0.25/G |
2-(3,5-DICHLOROPHENYL)-2-PHENYLETHYLAMINE HCL |
1021871-56-6 | 95% | 0.25g |
$197 | 2023-09-15 | |
| AstaTech | AR3842-1/G |
2-(3,5-DICHLOROPHENYL)-2-PHENYLETHYLAMINE HCL |
1021871-56-6 | 95% | 1g |
$499 | 2023-09-15 | |
| AstaTech | AR3842-5/G |
2-(3,5-DICHLOROPHENYL)-2-PHENYLETHYLAMINE HCL |
1021871-56-6 | 95% | 5g |
$1377 | 2023-09-15 | |
| TRC | D474858-10mg |
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride |
1021871-56-6 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | D474858-50mg |
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride |
1021871-56-6 | 50mg |
$ 115.00 | 2022-06-02 | ||
| TRC | D474858-100mg |
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride |
1021871-56-6 | 100mg |
$ 185.00 | 2022-06-02 | ||
| abcr | AB234746-250 mg |
2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride |
1021871-56-6 | 250mg |
€267.00 | 2023-04-27 | ||
| abcr | AB234746-1 g |
2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride |
1021871-56-6 | 1g |
€587.90 | 2023-04-27 | ||
| abcr | AB234746-250mg |
2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride; . |
1021871-56-6 | 250mg |
€580.50 | 2025-04-22 | ||
| abcr | AB234746-1g |
2-(3,5-Dichlorophenyl)-2-phenylethylamine hydrochloride; . |
1021871-56-6 | 1g |
€1110.80 | 2025-04-22 |
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride Related Literature
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N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride
Comprehensive Overview of 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS No. 1021871-56-6)
2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride is a specialized organic compound with a molecular structure that combines aromatic and amine functional groups. Its CAS number, 1021871-56-6, serves as a unique identifier in chemical databases, ensuring precise referencing in research and industrial applications. This compound has garnered attention due to its potential utility in pharmaceutical intermediates and material science. The presence of dichlorophenyl and phenylethylamine moieties contributes to its distinct physicochemical properties, making it a subject of interest for synthetic chemists and researchers exploring novel bioactive molecules.
In recent years, the demand for high-purity amine derivatives like 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride has surged, driven by advancements in drug discovery and fine chemical synthesis. Users frequently search for terms such as "amine-based building blocks", "chlorinated aromatic compounds", and "pharmaceutical intermediates", reflecting the compound's relevance in these fields. Its structural features align with trends in targeted drug design and green chemistry, where efficiency and selectivity are prioritized. Researchers also inquire about its solubility, stability, and synthetic routes, underscoring the need for detailed technical data.
The synthesis of 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride typically involves multi-step reactions, including Friedel-Crafts alkylation and reductive amination. These methods are optimized to achieve high yields while minimizing byproducts, a critical consideration for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity and structural integrity. The compound's hydrochloride salt form enhances its stability and handling characteristics, addressing common challenges in storage and transportation.
From an application perspective, 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride is explored for its role in developing central nervous system (CNS) agents and enzyme inhibitors. Its structural resemblance to certain neurotransmitters has prompted studies into its potential bioactivity. Additionally, the compound's aromatic chlorination pattern is of interest in agrochemical research, where halogenated compounds often exhibit enhanced efficacy. These intersections with life sciences and material innovation highlight its versatility.
Environmental and regulatory considerations are also pivotal. The compound's eco-toxicity profile and biodegradability are frequently queried, reflecting growing emphasis on responsible chemical use. Manufacturers and researchers prioritize compliance with REACH and other global standards, ensuring safe handling and disposal. This aligns with broader industry shifts toward sustainable chemistry and circular economy principles.
In summary, 2-(3,5-Dichlorophenyl)-2-phenylethylamine Hydrochloride (CAS No. 1021871-56-6) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with rigorous synthesis and characterization protocols, position it as a valuable asset in both academic and industrial settings. As search trends indicate, the compound's potential continues to inspire exploration across diverse scientific disciplines.
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